N-{4-[2-Hydroxy-3-(1H-pyrazol-1-yl)propoxy]phenyl}acetamide
N-{4-[2-Hydroxy-3-(1H-pyrazol-1-yl)propoxy]phenyl}acetamide
Brand Name:
Vulcanchem
CAS No.:
890603-94-8
VCID:
VC0500257
InChI:
InChI=1S/C14H17N3O3/c1-11(18)16-12-3-5-14(6-4-12)20-10-13(19)9-17-8-2-7-15-17/h2-8,13,19H,9-10H2,1H3,(H,16,18)
SMILES:
CC(=O)NC1=CC=C(C=C1)OCC(CN2C=CC=N2)O
Molecular Formula:
C14H17N3O3
Molecular Weight:
275.3g/mol
N-{4-[2-Hydroxy-3-(1H-pyrazol-1-yl)propoxy]phenyl}acetamide
CAS No.: 890603-94-8
Main Products
VCID: VC0500257
Molecular Formula: C14H17N3O3
Molecular Weight: 275.3g/mol
![N-{4-[2-Hydroxy-3-(1H-pyrazol-1-yl)propoxy]phenyl}acetamide - 890603-94-8](/images/no_structure.jpg)
| CAS No. | 890603-94-8 |
|---|---|
| Product Name | N-{4-[2-Hydroxy-3-(1H-pyrazol-1-yl)propoxy]phenyl}acetamide |
| Molecular Formula | C14H17N3O3 |
| Molecular Weight | 275.3g/mol |
| IUPAC Name | N-[4-(2-hydroxy-3-pyrazol-1-ylpropoxy)phenyl]acetamide |
| Standard InChI | InChI=1S/C14H17N3O3/c1-11(18)16-12-3-5-14(6-4-12)20-10-13(19)9-17-8-2-7-15-17/h2-8,13,19H,9-10H2,1H3,(H,16,18) |
| Standard InChIKey | RSFIQKQJUANTDL-UHFFFAOYSA-N |
| SMILES | CC(=O)NC1=CC=C(C=C1)OCC(CN2C=CC=N2)O |
| Canonical SMILES | CC(=O)NC1=CC=C(C=C1)OCC(CN2C=CC=N2)O |
| Solubility | 38.1 [ug/mL] |
| PubChem Compound | 6499769 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume